Cas no 62702-72-1 (2-Furancarboxaldehyde, 5-(hexadecyloxy)-)
62702-72-1 structure
Product Name:2-Furancarboxaldehyde, 5-(hexadecyloxy)-
CAS No:62702-72-1
MF:C21H36O3
MW:336.50874710083
CID:434685
PubChem ID:21450441
Update Time:2025-04-19
2-Furancarboxaldehyde, 5-(hexadecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxaldehyde, 5-(hexadecyloxy)-
- 5-hexadecoxyfuran-2-carbaldehyde
- DTXSID20614087
- 5-(HEXADECYLOXY)FURAN-2-CARBALDEHYDE
- 62702-72-1
- SCHEMBL11717392
-
- Inchi: 1S/C21H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-23-21-17-16-20(19-22)24-21/h16-17,19H,2-15,18H2,1H3
- InChI Key: TUNFMZRLKFTFJH-UHFFFAOYSA-N
- SMILES: O(C1=CC=C(C=O)O1)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 336.26658
- Monoisotopic Mass: 336.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.8
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- PSA: 39.44
2-Furancarboxaldehyde, 5-(hexadecyloxy)- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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